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Cat. No.: B1252197 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for an in vitro assay to determine the

enzymatic activity of Parkeol synthase. This assay is crucial for studying the enzyme's kinetics,

screening for inhibitors, and understanding its role in sterol biosynthesis.

Introduction
Parkeol synthase (EC 5.4.99.47) is a key enzyme in the biosynthesis of Parkeol, a sterol

found in various plants and some prokaryotes.[1] It catalyzes the cyclization of (3S)-2,3-epoxy-

2,3-dihydrosqualene into Parkeol.[2] Understanding the activity of this enzyme is vital for

research in plant biochemistry, sterol metabolism, and for the development of potential

inhibitors that could serve as herbicides or fungicides. This document outlines the procedures

for expressing and purifying recombinant Parkeol synthase, performing the enzymatic assay,

and analyzing the product by Gas Chromatography-Mass Spectrometry (GC-MS).

Signaling Pathway and Experimental Workflow
The biosynthesis of Parkeol is a critical branch in the intricate network of sterol and triterpenoid

synthesis. The following diagram illustrates the position of Parkeol synthase in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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